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Compound of Interest

Compound Name: Sodium amide
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium amide (NaNH:z), also known as sodamide, is a highly reactive inorganic compound
that serves as a potent base in a myriad of chemical transformations. Its utility, particularly in
organic synthesis, stems from its strong basicity and nucleophilic character. This guide
provides an in-depth overview of the chemical and physical properties of sodium amide,
detailed experimental protocols for its synthesis and common applications, and important
safety considerations for its handling and disposal.

Physical Properties

Pure sodium amide is a white, crystalline solid, although commercial preparations are often
gray due to the presence of minute iron impurities from the manufacturing process. These
impurities typically do not impede its reactivity in most applications. The key physical properties
of sodium amide are summarized in the table below.
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Property Value References
Molecular Formula NaNH:
Molar Mass 39.013 g/mol
Appearance White crystallin(? powder |
(pure); Gray solid (commercial)
Odor Ammonia-like
Melting Point 210 °C (410 °F; 483 K)
Boiling Point 400 °C (752 °F; 673 K)
Density 1.39 g/cm3
Crystal Structure Orthorhombic

Chemical Properties

Sodium amide is a salt-like material composed of the sodium cation (Na*) and the amide

anion (NHz7). The amide anion is the conjugate base of ammonia (NHs), a very weak acid (pKa

= 38), which makes sodium amide an exceptionally strong base.

- olubili | Basici

Property

Value References

Solubility in Water

Reacts violently

Solubility in Liquid Ammonia

40 mg/L

Solubility in Ethanol

Reacts

Acidity (pKa of conjugate acid,
NH3s)

38

Reactivity

Sodium amide's high reactivity is its most defining chemical characteristic.
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e Reaction with Water: It reacts violently with water to produce ammonia gas and sodium
hydroxide. This reaction is highly exothermic and can be explosive. NaNHz + H20 — NaOH
+ NHs

o Reaction with Air: In the presence of limited air and moisture, sodium amide can form
explosive peroxides, which often appear as a yellow or brownish discoloration of the solid.
For this reason, it must be stored in a tightly sealed container under an inert atmosphere
(e.g., nitrogen or argon).

e Use as a Strong Base: NaNH: is widely employed in organic synthesis to deprotonate
weakly acidic protons. It is particularly effective for the deprotonation of terminal alkynes to
form sodium acetylides, and for generating enolates from ketones and esters.

o Elimination Reactions: Sodium amide is a classic reagent for dehydrohalogenation
reactions to form alkynes from vicinal or geminal dihalides. Typically, two equivalents of
NaNH: are used, with a third equivalent required for terminal alkynes to deprotonate the
newly formed alkyne.

o Nucleophilicity: While a strong base, the amide anion is a relatively poor nucleophile due to
its high basicity, which often leads to elimination side reactions.

Experimental Protocols
Synthesis of Sodium Amide

The most common laboratory preparation of sodium amide involves the reaction of sodium
metal with liquid ammonia, using a catalyst such as iron(lll) nitrate.

Experimental Workflow: Synthesis of Sodium Amide
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Caption: Workflow for the synthesis of sodium amide.
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Detailed Methodology:

o Apparatus Setup: A three-necked round-bottom flask is equipped with a dry ice/acetone
condenser, a gas inlet tube, and a magnetic stir bar. The entire apparatus must be flame-
dried under a stream of inert gas (nitrogen or argon) to ensure anhydrous conditions.

» Reaction:
o Cool the flask to -78 °C using a dry ice/acetone bath.
o Condense approximately 250 mL of anhydrous ammonia into the flask.
o Add a catalytic amount of iron(lll) nitrate (approx. 0.5 g).

o While maintaining the temperature, slowly add small pieces of sodium metal (11.5 g, 0.5
mol) to the vigorously stirred solution. The deep blue color of the solvated electrons will
initially form and then dissipate as the sodium reacts.

o After the addition of sodium is complete, allow the reaction mixture to stir at the boiling
point of ammonia (-33 °C) until the blue color has been replaced by a gray suspension of
sodium amide. This typically takes 2-4 hours.

o Work-up:

o Once the reaction is complete, remove the cooling bath and allow the excess ammonia to
evaporate under a stream of inert gas.

o The resulting gray solid is sodium amide. It should be handled and stored under an inert
atmosphere.

Dehydrohalogenation of a Vicinal Dihalide

Sodium amide is a powerful reagent for the double dehydrohalogenation of vicinal dihalides to
synthesize alkynes.

Signaling Pathway: Dehydrohalogenation to form an Alkyne
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Caption: Pathway of double dehydrohalogenation.
Detailed Methodology:

» Reaction Setup: In a flame-dried, three-necked flask equipped with a condenser, mechanical
stirrer, and addition funnel, suspend sodium amide (2.2 equivalents) in anhydrous diethyl
ether or tetrahydrofuran under an inert atmosphere.

¢ Reaction:
o Cool the suspension in an ice bath.

o Slowly add a solution of the vicinal dihalide (1.0 equivalent) in the same anhydrous solvent
via the addition funnel.
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o After the addition is complete, allow the reaction mixture to warm to room temperature and
then heat to reflux for 2-3 hours.

o Work-up:
o Cool the reaction mixture to 0 °C and cautiously quench by the slow addition of water.
o Separate the organic layer, and extract the aqueous layer with the organic solvent.

o Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and
concentrate under reduced pressure to afford the crude alkyne.

o Purify the product by distillation or chromatography as needed.

Purification and Analysis

Purification:

Commercial sodium amide often contains iron impurities, giving it a gray color. While this often
does not affect its reactivity, purification can be achieved by washing the solid with a dry, inert
hydrocarbon solvent such as hexane or toluene, in which sodium amide is insoluble. This
should be performed under an inert atmosphere. Recrystallization of sodium amide is
generally not a practical laboratory procedure due to its high reactivity and the lack of suitable
solvents.

Analysis:

A definitive, straightforward titration method for determining the purity of sodium amide in the
presence of its common impurity, sodium hydroxide, is not well-established in standard
laboratory practice due to the similar basic nature of the amide and hydroxide ions in aqueous
solution. However, a qualitative test for the presence of amides involves heating the sample
with a sodium hydroxide solution; the evolution of ammonia gas, detectable by its odor and its
ability to turn moist red litmus paper blue, indicates the presence of an amide. For quantitative
analysis, more advanced techniques such as elemental analysis or spectroscopic methods
would be required for accurate determination of purity.

Safety and Handling
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Sodium amide is a hazardous substance that requires careful handling.

Reactivity: It reacts violently with water and should be handled in a dry, inert atmosphere
(e.g., in a glovebox or using Schlenk techniques).

o Peroxide Formation: Exposure to air can lead to the formation of shock-sensitive and
explosive peroxides. Containers of sodium amide should be kept tightly sealed and stored
away from heat and moisture. Discolored (yellow or brown) sodium amide should be treated
as an explosion hazard and disposed of with extreme caution.

o Corrosivity: It is corrosive to the skin, eyes, and respiratory tract. Appropriate personal
protective equipment (PPE), including safety goggles, a lab coat, and gloves, must be worn.

o Disposal: Small quantities of sodium amide can be destroyed by slowly and cautiously
adding it to a large excess of a stirred, cooled (ice bath) solution of ethanol or isopropanol
under an inert atmosphere. The resulting solution can then be neutralized and disposed of
according to local regulations.

Conclusion

Sodium amide is an indispensable tool in the arsenal of synthetic chemists, enabling a wide
range of chemical transformations through its potent basicity. A thorough understanding of its
physical and chemical properties, coupled with strict adherence to safety protocols, is
paramount for its effective and safe utilization in research and development. While its synthesis
and common applications are well-documented, further research into standardized and
accessible methods for its purification and quantitative analysis would be beneficial to the
scientific community.

» To cite this document: BenchChem. [Sodium Amide (NaNH2): A Comprehensive Technical

Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b107406#nanh2-chemical-and-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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